Cas no 1391436-10-4 ((1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE)

• Product Name: (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE
• CAS No: 1391436-10-4
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• CID: 5581109
• PubChem ID: 145708698
• Update Time: 2026-03-11

(1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE
• (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINEHCL
• N13863
• (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HCL
• 1391436-10-4

• Inchi： 1S/C10H16N2.ClH/c1-7(2)9(11)10-8(3)5-4-6-12-10;/h4-7,9H,11H2,1-3H3;1H/t9-;/m1./s1
• InChI Key： POIZYJMDYPDPLW-SBSPUUFOSA-N
• SMILES： Cl.N[C@@H](C1C(C)=CC=CN=1)C(C)C

Computed Properties

• Exact Mass: 200.1080262g/mol
• Monoisotopic Mass: 200.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE

Introduction to (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE (CAS No. 1391436-10-4)

(1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE (CAS No. 1391436-10-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (1R)-2-Methyl-1-(3-methylpyridin-2-yl)propylamine hydrochloride, is a derivative of pyridine and exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE is characterized by a chiral center at the carbon atom adjacent to the amine group, which imparts stereoselectivity to the molecule. This stereoselectivity is crucial for its biological activity, as enantiomers can have significantly different pharmacological profiles. The presence of the pyridine ring and the methyl substituents further contribute to its unique chemical and biological properties.

Recent studies have focused on the potential therapeutic applications of (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE. One notable area of research is its activity as a modulator of nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play a critical role in various physiological processes, including neurotransmission, cognition, and pain modulation. The ability of (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE to selectively interact with specific subtypes of nAChRs makes it a valuable tool for understanding receptor function and developing novel therapeutics.

In preclinical studies, (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE has shown promising results in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These studies suggest that the compound may have neuroprotective effects by modulating nAChRs and reducing oxidative stress. Additionally, it has been investigated for its potential in treating cognitive impairments and improving memory function.

The pharmacokinetic properties of (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE have also been studied extensively. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral medication. Its high bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE in various therapeutic indications. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its potential in treating a broader range of conditions.

The synthesis of (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE has been optimized using modern synthetic techniques to ensure high yields and purity. The chiral synthesis process involves several key steps, including asymmetric catalysis and chiral resolution, to produce the desired enantiomer with high enantiomeric excess (ee). This ensures that the final product meets the stringent quality standards required for pharmaceutical applications.

In conclusion, (1R)-2-METHYL-1-(3-METHYL(2-PYRIDYL))PROPYLAMINE HYDROCHLORIDE (CAS No. 1391436-10-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, pharmacological properties, and favorable ADME profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in advancing our understanding of complex biological processes.